Cas no 916259-14-8 (1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-8-METHYL-3-(TRIFLUOROMETHYL)-)

• Product Name: 1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-8-METHYL-3-(TRIFLUOROMETHYL)-
• CAS No: 916259-14-8
• MF: C₇H₄ClF₃N₄
• MW: 236.581669807434
• CID: 3180430
• PubChem ID: 53629200
• Update Time: 2025-07-20

1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-8-METHYL-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-8-METHYL-3-(TRIFLUOROMETHYL)-
• SCHEMBL2263065
• 6-chloro-8-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 916259-14-8

• Inchi： 1S/C7H4ClF3N4/c1-3-2-4(8)14-15-5(3)12-13-6(15)7(9,10)11/h2H,1H3
• InChI Key： YMWVDHLAFNYIAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=NN=C(C(F)(F)F)N2N=1

Computed Properties

• Exact Mass: 236.0076583Da
• Monoisotopic Mass: 236.0076583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE, 6-CHLORO-8-METHYL-3-(TRIFLUOROMETHYL)-

Research Briefing on 1,2,4-Triazolo[4,3-b]pyridazine, 6-Chloro-8-methyl-3-(trifluoromethyl)- (CAS: 916259-14-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing triazolopyridazine scaffolds. Among these, the compound 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-methyl-3-(trifluoromethyl)- (CAS: 916259-14-8) has emerged as a promising candidate for various therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound 916259-14-8 belongs to the triazolopyridazine class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have demonstrated that the trifluoromethyl group at the 3-position and the chloro-methyl substitution pattern at the 6- and 8-positions significantly enhance the compound's bioactivity and metabolic stability. These structural features make it a valuable scaffold for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 916259-14-8, optimizing reaction conditions to achieve high yields and purity. The study employed a multi-step synthesis involving cyclization and halogenation reactions, followed by the introduction of the trifluoromethyl group. The optimized protocol not only improved the scalability of the synthesis but also provided insights into the structural-activity relationships (SAR) of related triazolopyridazine derivatives.

Pharmacological evaluations of 916259-14-8 have revealed its potent inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These kinases play critical roles in cell cycle regulation and neurodegenerative diseases, respectively. In vitro assays demonstrated that the compound exhibits nanomolar affinity for CDK2 and GSK-3β, suggesting its potential as a lead compound for the treatment of cancer and Alzheimer's disease. Furthermore, molecular docking studies highlighted key interactions between the compound and the ATP-binding sites of these kinases, providing a rationale for its selectivity and potency.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 916259-14-8 exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in nucleic acid metabolism. These findings underscore the versatility of 916259-14-8 as a multifunctional pharmacophore.

Despite these promising results, challenges remain in the development of 916259-14-8 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Recent efforts have focused on derivatizing the triazolopyridazine core to improve its pharmacokinetic properties while retaining its bioactivity. For instance, the introduction of hydrophilic substituents has shown promise in enhancing the compound's aqueous solubility without compromising its kinase inhibitory activity.

In conclusion, 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-methyl-3-(trifluoromethyl)- (CAS: 916259-14-8) represents a compelling case study in the design and optimization of heterocyclic compounds for therapeutic applications. Its unique structural features and broad-spectrum bioactivity make it a valuable tool for drug discovery. Future research should focus on advancing this compound through preclinical development, with the ultimate goal of translating its potential into clinically viable treatments for cancer, neurodegenerative diseases, and bacterial infections.